Cas no 101095-61-8 (Benzene,1-(chloromethyl)-4-(2-phenylethenyl)-)

Benzene,1-(chloromethyl)-4-(2-phenylethenyl)- structure
101095-61-8 structure
Product Name:Benzene,1-(chloromethyl)-4-(2-phenylethenyl)-
CAS No:101095-61-8
MF:C15H13Cl
MW:228.716723203659
CID:124490
PubChem ID:3530988
Update Time:2025-04-18

Benzene,1-(chloromethyl)-4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(chloromethyl)-4-(2-phenylethenyl)-
    • 4-CHLOROMETHYLSTILBENE
    • 1-CHLOROMETHYL-4-((E)-STYRYL)-BENZENE
    • 4-(chloromethyl)stilben
    • 4-Chlormethyl-stilben
    • 1-chloromethyl-4-styryl-benzene
    • 4-(chloromethyl)stilbene
    • 1-(chloromethyl)-4-(2-phenylethenyl)benzene
    • 101095-61-8
    • IWJQBYQAGGHNAB-UHFFFAOYSA-N
    • (E)-4-(Chloromethyl)stilbene
    • Inchi: 1S/C15H13Cl/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-11H,12H2
    • InChI Key: IWJQBYQAGGHNAB-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 228.07100
  • Monoisotopic Mass: 228.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.59580

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